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Compound of Interest

Compound Name: AM103

Cat. No.: B8567433

Application Notes and Protocols for AM103

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM103 is a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2]
[3] FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid
mediators.[4] By inhibiting FLAP, AM103 effectively blocks the production of leukotrienes,
making it a valuable tool for research in inflammatory diseases such as asthma.[1][2][4] These
application notes provide detailed protocols for the preparation of AM103 solutions for both in
vitro and in vivo experimental use.

Chemical Properties of AM103

A summary of the key chemical properties of AM103 is provided in the table below.
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Full Chemical Name

3-[3-tert-butylsulfanyl-1-[4-(6-methoxy-pyridin-3-
yl)-benzyl]-5-(pyridin-2-ylmethoxy)-1H-indol-2-
yl]-2,2-dimethyl-propionic acid

Molecular Formula

C36H39N304S (Free Acid)

Molecular Weight 613.78 g/mol (Free Acid)
CAS Number 1147872-22-7
Appearance White to off-white solid

AM103 Signaling Pathway

AM103 targets the 5-lipoxygenase-activating protein (FLAP) within the leukotriene synthesis

pathway. The diagram below illustrates the mechanism of action.
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Caption: AM103 inhibits FLAP, preventing leukotriene synthesis.

Solution Preparation Protocols
Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of AM103 in dimethyl
sulfoxide (DMSO).

Materials:

e AM103 (free acid) powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Calculate the required mass of AM103:
o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) *613.78 g/mol * (1000 mg/1g) =6.14
mg

Weigh AM103:

o Carefully weigh out 6.14 mg of AM103 powder and place it into a sterile microcentrifuge
tube.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the AM103 powder.

Dissolve the compound:
o Vortex the tube for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15
minutes. Gentle heating to 37°C can also aid solubility.[3]

Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3]

Quantitative Data for Stock Solution:

Parameter Value

Solvent DMSO

Solubility Up to 200 mg/mL (315.58 mM)[3]
Stock Concentration 10 mM

Storage Temperature -20°C or -80°CJ[3]

Short-term Stability 1 month at -20°CJ3]

Long-term Stability 6 months at -80°C[3]

In Vitro Working Solution Preparation

This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working
solutions for in vitro experiments, such as cell-based assays.

Materials:

10 mM AM103 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes

Pipettes and sterile tips

Protocol:

» Determine the final desired concentration of AM103 for your experiment. Note that high
concentrations of DMSO can be toxic to cells; it is recommended to keep the final DMSO
concentration below 0.5%.
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e Perform serial dilutions:

o Prepare intermediate dilutions of the 10 mM stock solution in cell culture medium or assay
buffer.

o For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution.

¢ Final Dilution:

o Add the appropriate volume of the intermediate dilution to your cell culture or assay plate
to achieve the final desired concentration.

Example Dilution Workflow:

10 mM AM103 Dilute 1:100 Intermediate Dilution Dilute 1:10 Final Working Concentration
in DMSO (e.g., 100 pM in media) (e.g., 10 uM in assay)

Click to download full resolution via product page

Caption: Workflow for preparing in vitro working solutions.

In Vivo Formulation Preparation

This protocol describes the preparation of an AM103 formulation suitable for oral gavage or
intravenous injection in animal models. This formulation is based on a published study.[3]

Materials:

10 mM AM103 stock solution in DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline, Phosphate-Buffered Saline (PBS), or sterile water (ddH20)

Sterile tubes
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» Pipettes and sterile tips

Protocol:

Start with the DMSO stock solution:

o Begin with a pre-made stock solution of AM103 in DMSO. For this example, we will use a

40 mg/mL stock as a starting point.

Add PEG300:

o In a sterile tube, take 50 pL of the AM103 DMSO stock solution.

o Add 300 pL of PEG300 and mix thoroughly until the solution is clear.

Add Tween 80:

o To the mixture, add 50 pL of Tween 80 and mix well until the solution is clear.

Add Aqueous Solution:

o Finally, add 600 pL of sterile Saline, PBS, or ddH20.

o Mix thoroughly to obtain the final formulation.

In Vivo Formulation Composition:

Component Volume Percentage
DMSO 5%

PEG300 30%

Tween 80 5%

Aqueous Solution 60%

Experimental Dosing Information:
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Species Route Effective Dose Reference
Rat Oral 1 mg/kg [4]
Mouse Oral 10 mg/kg [3]

Disclaimer: These protocols are intended as a guide. Researchers should optimize
concentrations, solvents, and formulations based on their specific experimental needs and cell
lines or animal models. Always consult relevant safety data sheets (SDS) before handling any
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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